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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452

Disclaimer: This document synthesizes publicly available data on the environmental fate and
degradation of 2-(2-Butoxyethoxy)ethyl benzoate (CAS No. 120-56-9), also known as
triethylene glycol dibenzoate. It is intended for researchers, scientists, and drug development
professionals. A comprehensive environmental risk assessment would necessitate further
empirical studies, as significant data gaps exist in the public domain regarding specific
degradation rates and experimental protocols for this compound.

Introduction

2-(2-Butoxyethoxy)ethyl benzoate is a high-production volume chemical used as a
plasticizer, particularly in adhesives and sealants.[1] Its presence in various consumer and
industrial products necessitates a thorough understanding of its environmental distribution,
persistence, and ultimate fate. This guide provides a summary of its known environmental
properties, including its potential for biodegradation, bioaccumulation, and partitioning across
different environmental compartments. Due to a lack of specific studies on this molecule,
degradation pathways are proposed based on the known behavior of its constituent chemical
moieties: a benzoate ester and a diethylene glycol butyl ether chain.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to predicting its environmental
behavior. The available data for 2-(2-Butoxyethoxy)ethyl benzoate are summarized below.
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Property Value Reference
CAS Registry Number 120-56-9 [2]
Molecular Formula C15H2204 ChemSrc
Melting Point 46 °C

Density 1.25 g/cm3

Boiling Point 334.9 °C at 760 mmHg ChemSrc[3]

Environmental Fate and Degradation

The environmental fate of 2-(2-Butoxyethoxy)ethyl benzoate is governed by a combination of

transport and transformation processes.

Environmental Partitioning

Mackay Level 1 modeling provides an estimation of how a chemical will partition between
environmental compartments at equilibrium. For 2-(2-Butoxyethoxy)ethyl benzoate, the
predicted distribution suggests that it will primarily be found in water, soil, and sediment.

Environmental Compartment Predicted Partitioning (%)
Water 42
Soil and Sediment Remainder

Note: This model does not account for degradation processes.

Biodegradation

Available screening studies indicate that 2-(2-Butoxyethoxy)ethyl benzoate is susceptible to
biodegradation under both aerobic and anaerobic conditions, suggesting it is unlikely to persist
in environments with active microbial populations.
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Degradation Rate

Test Type Duration Method

(%)
Aerobic (Ready-Test) 92 Not Specified CO2 Production
Anaerobic 70 60 days ECETOC Guideline

(Data sourced from Cheminfo Public)

The biodegradation of the related compound 2-butoxyethanol (2-BE) has been studied in more
detail. Bacterial strains, including Pseudomonas species, have been shown to degrade 2-BE
by oxidizing the alcohol group to 2-butoxyacetic acid (2-BAA), followed by the cleavage of the
ether bond to yield glyoxylate and n-butanol.[4][5] This suggests a likely pathway for the
microbial breakdown of the ether portion of 2-(2-Butoxyethoxy)ethyl benzoate.

Proposed Biodegradation Pathway

Based on the degradation of similar compounds, a two-stage biodegradation pathway for 2-(2-
Butoxyethoxy)ethyl benzoate can be proposed. The initial step is likely the hydrolysis of the
ester bond, followed by the degradation of the resulting benzoic acid and 2-(2-
butoxyethoxy)ethanol.
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Caption: Proposed aerobic biodegradation pathway for 2-(2-Butoxyethoxy)ethyl benzoate.

Abiotic Degradation

As an ester, 2-(2-Butoxyethoxy)ethyl benzoate is susceptible to hydrolysis, which is the
cleavage of the ester bond by reaction with water. This process can be abiotic, catalyzed by
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acids or bases, or biotic, mediated by microbial esterases. The rate of abiotic hydrolysis is
dependent on pH and temperature. Under alkaline conditions, the hydrolysis of esters like ethyl
benzoate is enhanced, yielding an alcohol and a benzoate salt.[6][7] While specific hydrolysis
rate data for 2-(2-Butoxyethoxy)ethyl benzoate are not available, it is expected to be a
relevant degradation pathway in aquatic environments.

There is a lack of experimental data regarding the photolysis of 2-(2-Butoxyethoxy)ethyl
benzoate. However, the structurally related compound 2-butoxyethanol does not have any
chromophoric groups that absorb sunlight, suggesting direct photolysis is not a significant
degradation pathway.[8] Indirect photolysis, through reaction with hydroxyl radicals in the
atmosphere, is a potential degradation route for the portion of the compound that may
volatilize. For example, the atmospheric half-life of 2-butoxyethanol acetate is estimated to be
approximately 18 hours due to its reaction with hydroxyl radicals.[8]

Bioaccumulation Potential

Bioaccumulation is the process by which a chemical is absorbed by an organism from water
and food at a rate greater than that at which it is lost. The bioconcentration factor (BCF) is a
common measure of a substance's potential to bioaccumulate in aquatic organisms. An
estimated BCF of 3.2 for 2-(2-Butoxyethoxy)ethyl benzoate indicates a low potential for
bioaccumulation.[1]

Experimental Protocols

Detailed experimental protocols for the environmental fate of 2-(2-Butoxyethoxy)ethyl
benzoate are not available in the reviewed literature. However, standardized test guidelines
from organizations such as the Organisation for Economic Co-operation and Development
(OECD) and the U.S. Environmental Protection Agency (EPA) would be appropriate for
generating the necessary data.

Proposed Experimental Workflow

The following workflow outlines a logical sequence of experiments to comprehensively assess
the environmental fate and degradation of a substance like 2-(2-Butoxyethoxy)ethyl
benzoate.
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Caption: Generalized experimental workflow for assessing environmental fate.

Hydrolysis Protocol Example (based on OECD 111)

e Preparation of Solutions: Prepare sterile buffer solutions at pH 4, 7, and 9.

o Test Substance Addition: Add a small volume of a stock solution of 2-(2-Butoxyethoxy)ethyl
benzoate in a water-miscible solvent to the buffer solutions to achieve a concentration that is
analytically quantifiable and below its water solubility.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3191452?utm_src=pdf-body-img
https://www.benchchem.com/product/b3191452?utm_src=pdf-body
https://www.benchchem.com/product/b3191452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Incubation: Incubate the test solutions in the dark at a constant temperature (e.g., 50°C for a
preliminary test, followed by tests at environmentally relevant temperatures).

o Sampling and Analysis: At various time points, take samples from each solution and analyze
for the concentration of the parent compound using a suitable analytical method, such as
High-Performance Liquid Chromatography (HPLC).

o Data Analysis: Determine the rate of disappearance of the parent compound. If first-order
kinetics are observed, calculate the hydrolysis rate constant and the half-life at each pH.

Ready Biodegradability Protocol Example (based on
OECD 301B - CO2 Evolution Test)

o Test System Preparation: Prepare a mineral medium containing a known concentration of 2-
(2-Butoxyethoxy)ethyl benzoate as the sole source of organic carbon.

 Inoculation: Inoculate the medium with a small amount of activated sludge, sewage effluent,
or a mixed microbial culture.

 Incubation: Incubate the test vessels in the dark at a constant temperature (20-25°C) with
continuous aeration. The air passed through the system must be CO:-free.

e CO2 Measurement: Trap the CO:z produced from the biodegradation of the test substance in
a barium hydroxide or sodium hydroxide solution and quantify it by titration or with an
inorganic carbon analyzer.

o Data Analysis: Calculate the percentage of biodegradation by comparing the amount of COz2
produced with the theoretical maximum amount (ThCOz2). A substance is considered readily
biodegradable if it reaches the 60% pass level within the 10-day window of the 28-day test
period.

Conclusion

The available data suggest that 2-(2-Butoxyethoxy)ethyl benzoate is likely to be
biodegradable and has a low potential for bioaccumulation. Its environmental distribution is
expected to be primarily in water, soil, and sediment. The primary degradation mechanisms are
proposed to be microbial hydrolysis of the ester bond followed by the degradation of the
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resulting benzoic acid and ether alcohol. However, there is a clear need for further research to
determine the specific rates of these degradation processes under various environmental
conditions and to fully elucidate the degradation pathways and potential metabolites. The
experimental workflows provided in this guide offer a framework for generating the necessary
data for a comprehensive environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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